Ras Inhibitor
  • l-Naproxen
    l-Naproxen
    • Cat. No.:
    • B015033
    • CAS No.:
    • 23979-41-1
    • Molecular Formula:
    • C14H14O3
    • Molecular Weight:
    • 230.26 g/mol
    Description
    (2R)-2-(6-methoxy-2-naphthalenyl)propanoic acid is a member of naphthalenes.
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  • K-Ras(G12C) inhibitor 12
    K-Ras(G12C) inhibitor 12
    • Cat. No.:
    • B608942
    • CAS No.:
    • Molecular Formula:
    • C15H17ClIN3O3
    • Molecular Weight:
    • 449.67 g/mol
    Description
    K-Ras(G12C) inhibitor 12 irreversibly binds to the oncogenic mutant K-Ras(G12C), blocking K-Ras(G12C) interactions. K-Ras is a small GTPase that cycles between a GTP-bound active state and a GDP-bound inactive s...
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  • MCP110
    MCP110
    • Cat. No.:
    • B1675959
    • CAS No.:
    • Molecular Formula:
    • C33H36N2O3
    • Molecular Weight:
    • 508.6 g/mol
    Description
    MCP110 is an inhibitor of Ras.
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  • MRTX1133
    MRTX1133
    • Cat. No.:
    • B8221346
    • CAS No.:
    • 2621928-55-8
    • Molecular Formula:
    • C33H31F3N6O2
    • Molecular Weight:
    • 600.6 g/mol
    Description
    “], a major molecular driver of pancreatic cancer development[“]. The molecule has demonstrated potent in vitro and in vivo antitumor effects against KRAS G12D mutant cancer cells, particularly in pancreatic ductal adenocarcinoma (PDAC)[“].

    MRTX1133 has variable efficacy in inhibiting cell growth and downstream gene expression programs in 2D cultures of PDAC cell lines[“]. MRTX1133 is much more potent in 3D cell cultures[“]. Furthermore, MRTX1133 exhibits significant cytostatic effects in vivo and controls tumor growth in PDAC patient xenografts[“].

    In syngeneic models, KRAS G12D inhibition leads to tumor regression, which does not occur in immunodeficient hosts[“]. Digital spatial analysis of tumor tissues revealed that MRTX1133-mediated KRAS inhibition enhanced IFNγ signaling and induced antigen presentation, thereby modulating the tumor microenvironment[“]  .

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    What is MRTX1133?

    MRTX1133 is a subject of intense scientific research interest in the field of oncology. It is a selective inhibitor against mutant KRASG12D[

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  • KRAS G12C inhibitor 37
    KRAS G12C inhibitor 37
    • Cat. No.:
    • B12403388
    • CAS No.:
    • Molecular Formula:
    • C35H39F3N8O2
    • Molecular Weight:
    • 660.7 g/mol
    Description
    KRAS G12C inhibitor 37 is a useful research compound. Its molecular formula is C35H39F3N8O2 and its molecular weight is 660.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KRAS G12C inhibi...
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  • 21-Hydroxyoligomycin A
    21-Hydroxyoligomycin A
    • Cat. No.:
    • B15561388
    • CAS No.:
    • Molecular Formula:
    • C45H74O12
    • Molecular Weight:
    • 807.1 g/mol
    Description
    21-hydroxyoligomycin A is a macrolide.
    structure given in first source
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  • KRAS G12C inhibitor 52
    KRAS G12C inhibitor 52
    • Cat. No.:
    • B15610559
    • CAS No.:
    • Molecular Formula:
    • C34H32F2N8O3S
    • Molecular Weight:
    • 670.7 g/mol
    Description
    KRAS G12C inhibitor 52 is a useful research compound. Its molecular formula is C34H32F2N8O3S and its molecular weight is 670.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KRAS G12C inhib...
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  • PHT-7.3
    PHT-7.3
    • Cat. No.:
    • B15612599
    • CAS No.:
    • Molecular Formula:
    • C24H23N3O3S
    • Molecular Weight:
    • 433.5 g/mol
    Description
    PHT-7.3 is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PHT-7.3 suitable for many resear...
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  • KRAS inhibitor-40
    KRAS inhibitor-40
    • Cat. No.:
    • B15612604
    • CAS No.:
    • Molecular Formula:
    • C53H68ClF4N9O8S
    • Molecular Weight:
    • 1102.7 g/mol
    Description
    KRAS inhibitor-40 is a useful research compound. Its molecular formula is C53H68ClF4N9O8S and its molecular weight is 1102.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KRAS inhibitor-40...
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  • SOS1 Ligand intermediate-4
    SOS1 Ligand intermediate-4
    • Cat. No.:
    • B15614650
    • CAS No.:
    • Molecular Formula:
    • C28H34N8O
    • Molecular Weight:
    • 498.6 g/mol
    Description
    SOS1 Ligand intermediate-4 is a useful research compound. Its molecular formula is C28H34N8O and its molecular weight is 498.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SOS1 Ligand int...
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